Cas no 1804350-20-6 (4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1804350-20-6
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4836261
• Update Time: 2025-10-29

4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-1-3-4(14(15)16)2-13-6(5(3)12)17-7(9,10)11/h2H,1H2
• InChI Key： UUSGNUIXMHVMTR-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1CBr)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9

Additional information on 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804350-20-6)

4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804350-20-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The unique structural features of this molecule, including the presence of a bromomethyl group, an iodo substituent, a nitro group, and a trifluoromethoxy group, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The bromomethyl and iodo functional groups on the pyridine ring provide reactive sites for further chemical modifications, enabling the construction of more complex molecular architectures. These modifications are particularly useful in medicinal chemistry, where the development of novel drug candidates often requires the introduction of specific functional handles to facilitate subsequent synthetic steps. The nitro group not only serves as a directing group in metal-catalyzed reactions but also contributes to the electronic properties of the molecule, influencing its reactivity and biological activity.

The trifluoromethoxy group is another key feature of this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. This substituent is frequently incorporated into pharmaceuticals to improve their pharmacokinetic profiles. The combination of these functional groups makes 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine a valuable building block for the synthesis of a wide range of biologically relevant compounds.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine has been explored in several research studies for its potential as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit inhibitory activity against specific enzymes and receptors involved in disease pathways.

One notable area of research involves the use of this compound in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in cancer progression. By leveraging the reactive sites on 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine, researchers have been able to design and synthesize novel kinase inhibitors with improved selectivity and potency. These inhibitors have shown promise in preclinical studies, highlighting the compound's significance as a pharmacophore.

Another area where this compound has found application is in the synthesis of antiviral agents. The pyridine core is a common structural element in many antiviral drugs due to its ability to interact with viral targets. Researchers have utilized 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine as a starting material to develop new antiviral compounds that target viral proteases and polymerases. These efforts have led to the discovery of several promising candidates that are currently undergoing further investigation.

The versatility of 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine also extends to its use in materials science and agrochemical research. The unique electronic properties conferred by the trifluoromethoxy group make it an attractive candidate for developing advanced materials with tailored optical and electronic characteristics. Additionally, its reactivity allows for the synthesis of novel agrochemicals that exhibit enhanced efficacy against pests and diseases while maintaining environmental safety.

In conclusion, 4-(Bromomethyl)-3-iodo-5-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804350-20-6) is a multifunctional compound with significant potential across multiple domains of chemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific discovery is likely to grow even further.